Cas no 1040657-17-7 (2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• CAS No: 1040657-17-7
• MF: C₂₁H₂₁ClN₂O₄
• MW: 400.855444669724
• CID: 6576437
• Update Time: 2025-07-25

2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide
• 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide

• Inchi： 1S/C21H21ClN2O4/c22-15-4-7-17(8-5-15)28-13-20(25)23-16-6-3-14-9-10-24(18(14)12-16)21(26)19-2-1-11-27-19/h3-8,12,19H,1-2,9-11,13H2,(H,23,25)
• InChI Key： PVQMGAZJLKLLDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1CCCO1)=O)(=O)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide

Professional Introduction to Compound with CAS No. 1040657-17-7 and Product Name: 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide

The compound with the CAS number 1040657-17-7 and the product name 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule is characterized by a complex arrangement of functional groups, including a phenoxy group, an acetamide moiety, and an indole ring system, which contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide molecule has been extensively studied for its potential to interact with specific targets in the body. This interaction is believed to be mediated by its ability to bind to enzymes and receptors involved in critical metabolic processes. The presence of the 4-chlorophenoxy group in its structure is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of the compound towards its target proteins.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. The oxolane-2-carbonyl moiety and the 2,3-dihydro-1H-indol-6-yl group are key structural features that contribute to the compound's pharmacological profile. These components have been identified as critical for eliciting biological responses, making them attractive for further medicinal chemistry optimization. The acetamide group further enhances the compound's solubility and bioavailability, which are essential factors for its potential use in therapeutic applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery. The indole ring system in this compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. These properties are attributed to the ability of indole derivatives to modulate various signaling pathways that are dysregulated in diseases such as cancer and inflammation. The 1-(oxolane-2-carbonyl) substituent on the indole ring further enhances these effects by providing additional interactions with biological targets.

The 4-chlorophenoxy group is another critical component of this molecule that has been extensively studied for its pharmacological effects. Chlorophenyl derivatives are known for their ability to inhibit enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play a crucial role in inflammation and pain perception. The presence of this group in the structure of 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide suggests that it may exhibit similar inhibitory effects, making it a promising candidate for the development of anti-inflammatory drugs.

In addition to its potential therapeutic applications, this compound has also been investigated for its role in chemical biology research. The complex structure of 2-(4-chlorophenoxy)-N-[1-(oxolane-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]acetamide provides a valuable tool for studying enzyme mechanisms and receptor interactions. By understanding how this molecule interacts with biological targets, researchers can gain insights into the underlying mechanisms of various diseases and develop more effective treatments.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce high-quality samples suitable for both preclinical studies and industrial applications. The synthesis process also highlights the importance of green chemistry principles in pharmaceutical development, ensuring that environmental impact is minimized while maintaining high efficiency.

Preclinical studies have shown promising results regarding the safety and efficacy of 1040657-17-7 when used alone or in combination with other therapeutic agents. These studies have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicology studies have been conducted to assess its potential side effects and long-term safety profile. These findings suggest that this compound may be a viable candidate for further clinical development.

The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. The case of 1040657-17-7 exemplifies how interdisciplinary approaches can lead to significant advancements in drug discovery. By combining knowledge from organic chemistry, medicinal chemistry, pharmacology, and biotechnology, researchers can develop innovative solutions to address unmet medical needs.

In conclusion,1040657-17-7, with its unique structural features including the 4-chlorophenoxy, oxolane-2-carbonyl, and indolyl moieties,is a promising compound with significant therapeutic potential. Its ability to interact with key biological targets makes it an attractive candidate for further development in areas such as anti-inflammatory therapy,cancer treatment,and other diseases where modulation of biological pathways is necessary.* Further research is warranted to fully elucidate its mechanism(s)of action*and*to explore its potential*in clinical applications.*The*study*of*this*compound*also*provides*valuable*insights*into*the*development*of*novel*pharmacological agents.*